(2-Ethylmorpholin-4-yl)-thiophen-2-ylmethanone

• IUPAC Name: (2-ethylmorpholin-4-yl)-thiophen-2-ylmethanone
• InChI: InChI=1S/C11H15NO2S/c1-2-9-8-12(5-6-14-9)11(13)10-4-3-7-15-10/h3-4,7,9H,2,5-6,8H2,1H3
• InChI Key: NCCDJFVDFYSEFV-UHFFFAOYSA-N
• Canonical SMILES: CCC1CN(CCO1)C(=O)C2=CC=CS2
• Molecular Formula: C11H15NO2S
• Molecular Weight: 225.31 g/mol

Description

(2-Ethylmorpholin-4-yl)-thiophen-2-ylmethanone is a chemical compound that has gained significant attention in the research community due to its potential applications in the field of medicinal chemistry. The compound is a derivative of morpholine and thiophene, and its unique chemical structure makes it a promising candidate for drug development. In

Mechanism of Action

The exact mechanism of action of (2-Ethylmorpholin-4-yl)-thiophen-2-ylmethanone is not fully understood. However, it is believed that the compound exerts its pharmacological effects through the inhibition of various enzymes and receptors in the body. For example, the compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. The compound has also been shown to inhibit the activity of histone deacetylases (HDACs), enzymes that are involved in the regulation of gene expression.
Biochemical and Physiological Effects:
(2-Ethylmorpholin-4-yl)-thiophen-2-ylmethanone has been shown to have various biochemical and physiological effects. The compound has been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines. Additionally, the compound has been shown to induce apoptosis (programmed cell death) in cancer cells. The compound has also been shown to increase the expression of various antioxidant enzymes, which can protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using (2-Ethylmorpholin-4-yl)-thiophen-2-ylmethanone in lab experiments is its relatively low toxicity. The compound has been shown to have low toxicity in animal models, which makes it a promising candidate for drug development. Additionally, the compound has been shown to have good solubility in various solvents, which makes it easy to work with in the lab. One limitation of using the compound in lab experiments is its relatively low stability. The compound can undergo degradation under certain conditions, which can affect its pharmacological activity.

Future Directions

There are several future directions for the research on (2-Ethylmorpholin-4-yl)-thiophen-2-ylmethanone. One direction is to further explore the compound's anti-cancer properties and its potential use as a chemotherapeutic agent. Another direction is to investigate the compound's potential use as a neuroprotective agent and its ability to protect against neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, the compound's potential use as an anti-inflammatory agent and its ability to reduce inflammation in various disease states can be further explored. Finally, the development of novel synthetic methods for the compound can lead to improved yields and purities, which can facilitate its use in drug development.

Synthesis Methods

The synthesis of (2-Ethylmorpholin-4-yl)-thiophen-2-ylmethanone involves the reaction of 2-ethyl-4-morpholinone with thiophene-2-carboxaldehyde in the presence of a base catalyst. The reaction proceeds through a nucleophilic addition-elimination mechanism, and the resulting product is purified through column chromatography. The yield of the synthesis is typically around 50-60%, and the purity of the product can be confirmed through various spectroscopic techniques such as NMR and IR.

Scientific Research Applications

(2-Ethylmorpholin-4-yl)-thiophen-2-ylmethanone has shown potential applications in the field of medicinal chemistry. The compound has been studied for its anti-cancer properties, and it has been shown to inhibit the growth of various cancer cell lines. Additionally, the compound has been studied for its anti-inflammatory properties and has been shown to reduce inflammation in animal models. The compound has also been studied for its potential use as a neuroprotective agent and has been shown to protect neurons from oxidative stress.